Cas no 57423-71-9 (physalin F)
physalin F structure
Product Name:physalin F
CAS No:57423-71-9
MF:C28H30O10
MW:526.531809329987
CID:376000
PubChem ID:44577488
Update Time:2025-04-19
physalin F Chemical and Physical Properties
Names and Identifiers
-
- 14H-17,3-(Epoxymethano)-1,17:2,6-dimethanooxireno[4,4a]naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone,2,3,6,6a,9,10,10a,15a,16,16a-decahydro-8a-hydroxy-2,6a,10b-trimethyl-,(1S,2S,3S,6R,6aS,8aR,10aS,10bR,14aS,15aR,16aR,17R,18aR)-
- 14H-17,3-(Epoxymethano)-1,17:2,6-dimethanooxireno[4,4a]naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,21(1H,8aH,10bH)-tetro
- 14H-17,3-(Epoxymethano)-1,17:2,6-dimethanooxireno[4,4a]naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone,2,3,6,6a,9,10,10a,15a,16,16a-decahydro-8a-hydroxy-2,6a,10b-trimethyl-,(1
- physalin F
- HY-N7696
- 57423-71-9
- AKOS040759501
- (1R,2R,4R,6S,11R,12S,15R,18S,19R,20S,21S,23R,26S)-15-hydroxy-11,18,21-trimethyl-5,17,24,28,29-pentaoxanonacyclo[17.9.1.11,20.02,12.04,6.06,11.015,19.018,23.021,26]triacont-8-ene-10,16,25,30-tetrone
- BDBM50557557
- CS-0135230
- MS-29745
- EX-A3787
- CHEMBL504910
- DTXSID701318562
- PHYSALIN B 5,6-EPOXIDE
- 5.beta.,6.beta.-epoxyphysalin B
- 5.alpha.,6.alpha.-Epoxyphysalin B
- 5,6-Epoxide of Physalin B
- NSC-332595
- NSC336815
- CID 44577488
- EPOXYPHYSALIN,6A-
- NSC332595
- 5,6-Epxoyphysalin B
- CHEMBL1979392
- NSC-336815
- NSC661115
- DA-76843
- G15911
- (1R,2R,4R,6S,11R,12S,15R,18S,19R,20S,21S,23R,26S)-15-hydroxy-11,18,21-trimethyl-5,17,24,28,29-pentaoxanonacyclo[17.9.1.1(1),(2)?.0(2),(1)(2).0?,?.0?,(1)(1).0(1)?,(1)?.0(1)?,(2)(3).0(2)(1),(2)?]triacont-8-ene-10,16,25,30-tetrone
-
- Inchi: 1S/C28H30O10/c1-22-10-17-24(3)28-18(22)19(30)27(38-28,34-11-14(22)20(31)35-17)13-9-16-26(36-16)7-4-5-15(29)23(26,2)12(13)6-8-25(28,33)21(32)37-24/h4-5,12-14,16-18,33H,6-11H2,1-3H3/t12-,13+,14-,16+,17+,18-,22+,23-,24-,25-,26+,27+,28-/m0/s1
- InChI Key: VSLWNSSUMFSGFF-IFSNGKJOSA-N
- SMILES: O1[C@@]23C([C@H]4[C@@]5(C)[C@H](C(=O)O[C@H](C5)[C@@]5(C)[C@@]14[C@@](C(=O)O5)(CC[C@@H]1[C@]4(C(C=CC[C@]54[C@@H](C[C@@H]21)O5)=O)C)O)CO3)=O
Computed Properties
- Exact Mass: 526.184
- Monoisotopic Mass: 526.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 38
- Rotatable Bond Count: 0
- Complexity: 1340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138A^2
- Molecular Weight: 526.5
- XLogP3: 0.1
Experimental Properties
- Density: 1.58
- Melting Point: 295-296°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.668
physalin F Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
physalin F Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N7696-1mg |
Physalin F |
57423-71-9 | 98.17% | 1mg |
¥550 | 2025-04-16 | |
| S e l l e c k ZHONG GUO | S6377-1mg |
Physalin F |
57423-71-9 | 1mg |
¥8182.7 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP4291-10mg |
Physalin F |
57423-71-9 | 98% | 10mg |
$220 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4291-5mg |
Physalin F |
57423-71-9 | 98% | 5mg |
$120 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4291-20mg |
Physalin F |
57423-71-9 | 98% | 20mg |
$270 | 2023-09-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8716-1 mg |
physalin F |
57423-71-9 | 99.61% | 1mg |
¥2767.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8716-5 mg |
physalin F |
57423-71-9 | 99.61% | 5mg |
¥6227.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8716-10 mg |
physalin F |
57423-71-9 | 99.61% | 10mg |
¥11209.00 | 2022-04-26 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4291-10mg |
Physalin F |
57423-71-9 | 98% | 10mg |
$220 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4291-5mg |
Physalin F |
57423-71-9 | 98% | 5mg |
$120 | 2023-09-19 |
physalin F Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
57423-71-9 (physalin F) Related Products
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- 70255-21-9(17,3-(Epoxymethano)-1,17:2,6-dimethano-17H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone, 16-(acetyloxy)-2,3,6,6a,9,10,10a,14,14a,15,16,16a-dodecahydro-8a,14a-dihydroxy-2,6a,10b-trimethyl-, (1S,2S,3S,6R,6aS,8aS,10aS,10bR,14aS,16R,16aS,17R,18aR)- (9CI))
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- 57517-46-1((2R,11R,12S,15S,18S,19R,20S,21S,23R,26S)-15-hydroxy-11,18,21-trimethyl-5,17,24,28,29-pentaoxanonacyclo[17.9.1.1~1,20~.0~2,12~.0~4,6~.0~6,11~.0~15,19~.0~18,23~.0~21,26~]triacont-8-ene-10,16,25,30-tetrone (non-preferred name))
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